Cas no 110729-74-3 (3-hydroxy-5-phenylpent-4-enenitrile)

• Product Name: 3-hydroxy-5-phenylpent-4-enenitrile
• CAS No: 110729-74-3
• MF: C₁₁H₁₁NO
• MW: 173.211142778397
• CID: 1194931
• PubChem ID: 10931907
• Update Time: 2025-04-20

3-hydroxy-5-phenylpent-4-enenitrile Chemical and Physical Properties

Names and Identifiers

• 4-Pentenenitrile, 3-hydroxy-5-phenyl-, (4E)-
• 3-hydroxy-5-phenylpent-4-enenitrile
• 110729-74-3
• EN300-1868875

• Inchi： 1S/C11H11NO/c12-9-8-11(13)7-6-10-4-2-1-3-5-10/h1-7,11,13H,8H2/b7-6+
• InChI Key： WEHZRPSWGSRWCV-VOTSOKGWSA-N
• SMILES： OC(CC#N)/C=C/C1C=CC=CC=1

Computed Properties

• Exact Mass: 173.08413
• Monoisotopic Mass: 173.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 207
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 44Ų

Experimental Properties

• PSA: 44.02
• LogP: 1.97438

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols